Cas no 353779-38-1 (N-(2-Methoxybenzyl)-1-(pyridin-3-yl)methanamine)

• Product Name: N-(2-Methoxybenzyl)-1-(pyridin-3-yl)methanamine
• CAS No: 353779-38-1
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• MDL: MFCD01135472
• CID: 1027544
• PubChem ID: 759626
• Update Time: 2025-10-24

N-(2-Methoxybenzyl)-1-(pyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• N-(2-Methoxybenzyl)-1-(pyridin-3-yl)methanamine
• (2-methoxybenzyl)(3-pyridinylmethyl)amine
• (2-METHOXY-BENZYL)-PYRIDIN-3-YLMETHYL-AMINE
• N-(2-Methoxybenzyl)-1-(pyridin-3-yl)methamine
• N-[(2-methoxyphenyl)methyl]-1-pyridin-3-ylmethanamine
• (2-methoxybenzyl)(pyridin-3-ylmethyl)amine
• [(2-methoxyphenyl)methyl](3-pyridylmethyl)amine
• [(2-methoxyphenyl)methyl](pyridin-3-ylmethyl)amine
• AC1LFTE0
• Oprea1_375749
• SBB018209
• A874618
• SCHEMBL24069918
• [(2-METHOXYPHENYL)METHYL][(PYRIDIN-3-YL)METHYL]AMINE
• DB-027801
• AKOS000230171
• 1-(2-Methoxyphenyl)-N-[(pyridin-3-yl)methyl]methanamine
• Oprea1_451781
• 353779-38-1
• DTXSID60353963
• (2-methoxyphenyl)-N-(3-pyridinylmethyl)methanamine
• AG-690/11822549

• MDL： MFCD01135472
• Inchi： 1S/C14H16N2O/c1-17-14-7-3-2-6-13(14)11-16-10-12-5-4-8-15-9-12/h2-9,16H,10-11H2,1H3
• InChI Key： JYSAUAOMUUOHEL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CNCC1C=NC=CC=1

Computed Properties

• Exact Mass: 228.12600
• Monoisotopic Mass: 228.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 358.3±27.0 °C at 760 mmHg
• Flash Point: 259.0±30.1 °C
• PSA: 34.15000
• LogP: 2.77090

N-(2-Methoxybenzyl)-1-(pyridin-3-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(2-Methoxybenzyl)-1-(pyridin-3-yl)methanamine

Comprehensive Overview of N-(2-Methoxybenzyl)-1-(pyridin-3-yl)methanamine (CAS No. 353779-38-1)

N-(2-Methoxybenzyl)-1-(pyridin-3-yl)methanamine, with the CAS number 353779-38-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a methoxybenzyl group and a pyridinyl moiety. Its distinct architecture makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The growing interest in N-(2-Methoxybenzyl)-1-(pyridin-3-yl)methanamine is driven by its potential applications in medicinal chemistry. Researchers are exploring its role as a building block for central nervous system (CNS) targeting compounds, given the presence of the pyridine ring, which is known for its ability to enhance blood-brain barrier permeability. This property aligns with current trends in neuroscience research, where there is a high demand for novel neuroactive agents and cognitive enhancers.

In addition to its pharmaceutical relevance, CAS 353779-38-1 is also studied for its physicochemical properties. The compound's solubility, stability, and reactivity under various conditions are critical parameters for industrial applications. For instance, its methoxy group contributes to its lipophilicity, making it a candidate for drug formulation studies aimed at improving bioavailability. These aspects are frequently searched by chemists and formulators looking for advanced drug delivery systems.

Another area of interest is the compound's potential role in catalysis and material science. The pyridinyl component can act as a ligand in metal-organic frameworks (MOFs) or as a modifier in polymer chemistry. This versatility makes N-(2-Methoxybenzyl)-1-(pyridin-3-yl)methanamine a subject of interdisciplinary research, bridging gaps between organic synthesis and advanced materials. Searches for MOF ligands and polymer additives often highlight such compounds.

From a synthetic perspective, the preparation of 353779-38-1 involves multi-step organic reactions, including reductive amination and protective group strategies. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's synthetic complexity and scalability challenges. Researchers often seek optimized protocols for its production, making efficient synthesis routes a hot topic in organic chemistry circles.

Environmental and green chemistry considerations are also relevant to N-(2-Methoxybenzyl)-1-(pyridin-3-yl)methanamine. As industries move toward sustainable practices, the demand for eco-friendly synthesis methods for such intermediates has risen. Questions about biodegradability and toxicological profiles are common among regulatory bodies and environmentally conscious manufacturers, further driving research into safer alternatives.

In summary, N-(2-Methoxybenzyl)-1-(pyridin-3-yl)methanamine (CAS 353779-38-1) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and catalysis. Its unique structure and properties make it a focal point for ongoing research, particularly in areas like CNS drug development, MOF design, and sustainable chemistry. As scientific inquiries evolve, this compound is likely to remain a key player in innovative chemical solutions.